Cas no 167490-85-9 (Benzene, 1-iodo-4-(1-propynyl)-)
167490-85-9 structure
Product Name:Benzene, 1-iodo-4-(1-propynyl)-
CAS No:167490-85-9
MF:C9H7I
MW:242.056354761124
CID:1348076
Update Time:2024-08-17
Benzene, 1-iodo-4-(1-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-iodo-4-(1-propynyl)-
- Benzene, 1-iodo-4-(1-propyn-1-yl)-
-
- Inchi: 1S/C9H7I/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,1H3
- InChI Key: NMUUPSQQUMPDFP-UHFFFAOYSA-N
- SMILES: C1(I)=CC=C(C#CC)C=C1
Computed Properties
- Exact Mass: 241.95881
Experimental Properties
- Density: 1.70±0.1 g/cm3(Predicted)
- Boiling Point: 254.5±23.0 °C(Predicted)
- PSA: 0
Benzene, 1-iodo-4-(1-propynyl)- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
167490-85-9 (Benzene, 1-iodo-4-(1-propynyl)-) Related Products
- 67973-34-6(Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo-)
- 766-99-4(1-Ethynyl-4-iodobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk